N-(8-fluoro-2-oxo-1,2-dihydroquinolin-6-yl)-N'-(2-methoxyethyl)urea

• IUPAC Name: N-(2-ethylphenyl)-2-[8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetamide
• InChI: InChI=1S/C25H22N6O3/c1-3-17-7-4-5-9-20(17)26-21(32)15-31-25(33)30-14-6-8-19(23(30)28-31)24-27-22(29-34-24)18-12-10-16(2)11-13-18/h4-14H,3,15H2,1-2H3,(H,26,32)
• InChI Key: RNTXTPQJBKEOBH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=O)N3C=CC=C(C3=N2)C4=NC(=NO4)C5=CC=C(C=C5)C
• Molecular Formula: C25H22N6O3
• Molecular Weight: 454.5 g/mol

Description

N-(8-fluoro-2-oxo-1,2-dihydroquinolin-6-yl)-N'-(2-methoxyethyl)urea, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its ability to inhibit the activity of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a crucial role in various cellular processes.

Mechanism of Action

N-(8-fluoro-2-oxo-1,2-dihydroquinolin-6-yl)-N'-(2-methoxyethyl)urea acts as a competitive inhibitor of this compound by binding to its ATP-binding site. This results in the inhibition of this compound activity, which in turn leads to the activation of various downstream signaling pathways. The activation of these pathways has been linked to the therapeutic effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to improve insulin sensitivity by increasing glucose uptake in skeletal muscle cells. It has also been shown to prevent neurodegeneration by reducing tau phosphorylation and amyloid-beta accumulation in the brain. In addition, it has been shown to suppress tumor growth by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(8-fluoro-2-oxo-1,2-dihydroquinolin-6-yl)-N'-(2-methoxyethyl)urea in lab experiments is its specificity towards this compound. This allows for the selective inhibition of this compound activity without affecting other kinases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the research on N-(8-fluoro-2-oxo-1,2-dihydroquinolin-6-yl)-N'-(2-methoxyethyl)urea. One direction is to further investigate its potential therapeutic applications in various diseases such as Alzheimer's disease, diabetes, and cancer. Another direction is to develop more potent and selective inhibitors of this compound based on the structure of this compound. Additionally, research can focus on the development of more efficient synthesis methods for this compound to overcome its solubility limitations.
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various diseases. Its ability to inhibit this compound has been linked to its biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several future directions for research that can further explore its potential.

Scientific Research Applications

N-(8-fluoro-2-oxo-1,2-dihydroquinolin-6-yl)-N'-(2-methoxyethyl)urea has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, diabetes, and cancer. It has been shown to inhibit this compound, which is involved in the regulation of various cellular processes such as glycogen metabolism, gene expression, and apoptosis. Inhibition of this compound has been linked to the prevention of neurodegeneration, improvement in insulin sensitivity, and suppression of tumor growth.